Technical Profile: N-(5-iodopyridin-2-yl)trifluoroacetamide
Technical Profile: N-(5-iodopyridin-2-yl)trifluoroacetamide
Topic: Properties of N-(5-iodopyridin-2-yl)trifluoroacetamide Content Type: In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals.
Executive Summary
N-(5-iodopyridin-2-yl)trifluoroacetamide is a specialized heterocyclic building block utilized primarily in the synthesis of pharmaceutical agents and agrochemicals. It serves as a "masked" form of 2-amino-5-iodopyridine, where the trifluoroacetyl group functions as both a lipophilic modulator and a robust protecting group.
Its strategic value lies in the dual reactivity of its scaffold:
-
The C-5 Iodine: A highly reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck).
-
The Trifluoroacetamide Moiety: A chemically stable protecting group that significantly alters the electronic properties of the pyridine ring, enhancing the acidity of the N-H bond and allowing for selective downstream deprotection under mild basic conditions.
Chemical Identity & Structural Analysis[1][2][3]
This compound combines an electron-deficient pyridine ring with a strongly electron-withdrawing trifluoroacetyl group.
| Property | Data |
| IUPAC Name | N-(5-iodopyridin-2-yl)-2,2,2-trifluoroacetamide |
| Molecular Formula | |
| Molecular Weight | 316.02 g/mol |
| Core Scaffold | 2-Aminopyridine |
| Substituents | 5-Iodo (C-I), 2-Trifluoroacetamide ( |
| Predicted pKa (NH) | ~8.5–9.5 (Significantly more acidic than acetamide analog due to |
| Appearance | White to off-white crystalline solid |
| Solubility | High: DMSO, DMF, DCM, EtOAc; Low: Water, Hexanes |
Electronic Effects
The trifluoroacetyl group (
Synthesis & Preparation Protocol
Objective: Synthesis of N-(5-iodopyridin-2-yl)trifluoroacetamide from 2-aminopyridine with high purity (>98%).
Reaction Pathway
The synthesis is a two-step sequence: electrophilic iodination followed by N-acylation.
Figure 1: Synthetic workflow for the preparation of the target scaffold.
Detailed Methodology
Step 1: Iodination (Preparation of 2-Amino-5-iodopyridine)
While commercially available, the intermediate can be prepared via:
-
Dissolve 2-aminopyridine (1.0 eq) in acetic acid.
-
Add N-iodosuccinimide (NIS) (1.05 eq) portion-wise at room temperature.
-
Stir for 4 hours (Monitor by TLC/LCMS).
-
Quench with saturated
to remove excess iodine. -
Basify with NaOH to pH 9–10 and extract with EtOAc.
-
Yield: Typically 85–90%.[1]
Step 2: Trifluoroacetylation
Reagents: 2-Amino-5-iodopyridine, Trifluoroacetic Anhydride (TFAA), Triethylamine (
-
Setup: Charge a flame-dried round-bottom flask with 2-amino-5-iodopyridine (10 mmol) and dry DCM (50 mL) under
atmosphere. -
Base Addition: Add
(12 mmol, 1.2 eq) and cool the mixture to 0°C. -
Acylation: Add TFAA (11 mmol, 1.1 eq) dropwise over 15 minutes. Caution: Exothermic reaction.
-
Reaction: Allow to warm to room temperature and stir for 2–3 hours.
-
Workup: Wash organic layer with water (2x), saturated
(to remove trifluoroacetic acid), and brine. -
Purification: Dry over
, concentrate, and recrystallize from Hexane/EtOAc if necessary. -
Validation:
NMR should show a downfield shift of the NH signal and disappearance of the free amine broad singlet.
Reactivity Profile & Applications
The utility of N-(5-iodopyridin-2-yl)trifluoroacetamide stems from its ability to participate in chemoselective transformations.
Cross-Coupling Reactions (C-C Bond Formation)
The C-I bond at position 5 is exceptionally reactive toward oxidative addition with Pd(0).
-
Suzuki-Miyaura Coupling: Reacts with aryl/heteroaryl boronic acids.
-
Sonogashira Coupling: Coupling with terminal alkynes.[1]
-
Conditions:
, CuI, . -
Application: Synthesis of alkynyl-pyridine scaffolds for kinase inhibitors.
-
Deprotection (Hydrolysis)
The trifluoroacetyl group is highly labile to nucleophilic attack compared to standard acetamides.
-
Conditions:
in MeOH/Water at RT for 1–2 hours. -
Mechanism: Methanolysis of the trifluoroacetamide releases the free amine and methyl trifluoroacetate.
-
Self-Validating Step: The disappearance of the
signal in NMR (approx -76 ppm) confirms deprotection.
Directing Group Capability
The amide oxygen can serve as a weak directing group for Pd-catalyzed C-H activation at the C-3 position, although the C-5 iodine usually reacts first.
Figure 2: Divergent reactivity profile of the scaffold.
Handling, Safety, and Stability
-
Hazard Identification:
-
Irritant: Causes skin and eye irritation (H315, H319).[5]
-
Toxicity: Like many halogenated pyridines, it should be treated as potentially toxic if ingested or inhaled.
-
-
Stability:
-
Moisture sensitive? No, the amide is relatively stable to atmospheric moisture but will hydrolyze in strong aqueous base.
-
Light sensitive? Iodinated compounds can liberate iodine upon prolonged exposure to light; store in amber vials.
-
-
Storage: Store at 2–8°C under inert atmosphere for long-term stability.
References
-
Synthesis of 2-Amino-5-iodopyridine
-
Mukda, B. A., et al. (2024). "Salts of 2-amino-5-iodopyridinium."[6] Acta Crystallographica Section E.
-
-
Trifluoroacetylation Methodology (Boekelheide Reaction context)
-
Fontenas, C., et al. (1995). "The Boekelheide Reaction: Trifluoroacetic Anhydride as a Convenient Acylating Agent."[7] Synthetic Communications.
-
-
Cross-Coupling of Halopyridines
-
Lutz, M., et al. (2016). "Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines." RSC Advances.
-
-
General Properties of Trifluoroacetamides
-
PubChem Compound Summary: Trifluoroacetamide. National Center for Biotechnology Information.
-
Sources
- 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
- 2. CN110590652B - Synthesis method of 2-amino-5-iodopyridine - Google Patents [patents.google.com]
- 3. researchgate.net [researchgate.net]
- 4. nbinno.com [nbinno.com]
- 5. merckmillipore.com [merckmillipore.com]
- 6. "Salts of 2-amino-5-iodopyridinium" by Benjamin A. Mukda, Diane A. Dickie et al. [commons.clarku.edu]
- 7. Boekelheide reaction - Wikipedia [en.wikipedia.org]
